Cas no 75166-67-5 (1,9-Dihydro-9-(1-(1-hydroxyethyl)heptyl)-6H-purin-6-one)

• Product Name: 1,9-Dihydro-9-(1-(1-hydroxyethyl)heptyl)-6H-purin-6-one
• CAS No: 75166-67-5
• MF: C₁₄H₂₂N₄O₂
• MW: 278.350082874298
• CID: 578146
• PubChem ID: 135413495
• Update Time: 2025-07-12

1,9-Dihydro-9-(1-(1-hydroxyethyl)heptyl)-6H-purin-6-one Chemical and Physical Properties

Names and Identifiers

• 1,9-Dihydro-9-(1-(1-hydroxyethyl)heptyl)-6H-purin-6-one
• 1,9-dihydro-9-[1-(1-hydroxyethyl)heptyl]-6H-purin-6-one
• 9-(2-hydroxynonan-3-yl)-3H-purin-6-one
• 9-[1-(1-hydroxyethyl)heptyl]-3,9-dihydro-6H-purin-6-one
• Nosantine racemate
• EINECS 278-092-9
• 9-(2-Hydroxynonan-3-yl)-1,9-dihydro-6H-purin-6-one
• 9-(2-HYDROXYNONAN-3-YL)-1H-PURIN-6-ONE
• SCHEMBL11253031
• AKOS040733868
• 75166-67-5
• 9-(2-hydroxynonan-3-yl)-6,9-dihydro-1H-purin-6-one
• DTXSID20996638
• CS-6565
• 9-(2-Hydroxynonan-3-yl)-9H-purin-6-ol
• HY-101687
• Nosantine (racemate)
• NS00059158
• NPT 15392 racemate
• DA-56268
• RSMDQPNZAPMDJC-UHFFFAOYSA-N

• Inchi： 1S/C14H22N4O2/c1-3-4-5-6-7-11(10(2)19)18-9-17-12-13(18)15-8-16-14(12)20/h8-11,19H,3-7H2,1-2H3,(H,15,16,20)
• InChI Key： RSMDQPNZAPMDJC-UHFFFAOYSA-N
• SMILES： OC(C)C(CCCCCC)N1C=NC2C(NC=NC1=2)=O

Computed Properties

• Exact Mass: 278.174276
• Monoisotopic Mass: 278.174276
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.1
• Topological Polar Surface Area: 79.5

Experimental Properties

• Density: 1.27
• Boiling Point: 504.1°C at 760 mmHg
• Flash Point: 258.7°C
• Refractive Index: 1.615

1,9-Dihydro-9-(1-(1-hydroxyethyl)heptyl)-6H-purin-6-one Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones